2,4,4'-Trichlorobenzhydrol

• Molecular Formula: C13H9Cl3O
• Molecular Weight: 287.6 g/mol
• IUPAC Name: (4-chlorophenyl)-(2,4-dichlorophenyl)methanol
• InChI: InChI=1S/C13H9Cl3O/c14-9-3-1-8(2-4-9)13(17)11-6-5-10(15)7-12(11)16/h1-7,13,17H
• InChI Key: LLELCYHOZXLHTP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(C2=C(C=C(C=C2)Cl)Cl)O)Cl

Description

2,4,4'-Trichlorobenzhydrol is a useful research compound. Its molecular formula is C13H9Cl3O and its molecular weight is 287.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 2,4-dichlorobenzaldehyde (286 mmol) in diethyl ether (500 mL) was added 4-chlorophenylmagnesium bromide (1.0 M in diethyl ether, 286 mmol) dropwise at 0° C. over a period of 1 hour. The reaction was allowed to warm to ambient temperature, and stirred for 3 h. The reaction mixture was quenched with saturated ammonium chloride solution (500 mL) and extracted with diethyl ether (2×500 mL), the extracts were washed with water and brine, dried (MgSO4) and concentrated in vacuo. The residue was purified by trituration with iso-hexane (500 mL) to yield the product as a white solid (60.0 g, 73%).